6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(1,3-benzodioxol-5-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H10N2O4/c14-11-4-2-8(12(15-11)13(16)17)7-1-3-9-10(5-7)19-6-18-9/h1-5H,6H2,(H2,14,15)(H,16,17)
• InChI Key: WSGXQLVCKYDTDE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(N=C(C=C3)N)C(=O)O
• Molecular Formula: C13H10N2O4
• Molecular Weight: 258.23 g/mol

Description

6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, also known as 6-AMPDP, is an aromatic heterocyclic compound with a molecular weight of 248.27 g/mol. It is a white crystalline powder with a melting point of 188-190°C and a solubility of 0.073 g/mL in water. 6-AMPDP is widely used in the synthesis of various organic molecules and has been studied for its potential application in scientific research.

Mechanism of Action

6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95% is believed to act as an electron acceptor, which allows it to interact with other molecules in the environment and form complexes. This allows it to act as a catalyst for various chemical reactions, such as the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95% has been studied for its potential biochemical and physiological effects. In vitro studies have shown that it has antifungal and antimicrobial activity, as well as the ability to inhibit the growth of certain types of cancer cells. It has also been shown to have antioxidant activity, which may have beneficial effects on human health.

Advantages and Limitations for Lab Experiments

The main advantage of 6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95% in laboratory experiments is its easy synthesis, which allows for rapid and efficient production of heterocyclic compounds. However, it also has some limitations, such as its low solubility in water and its relatively low stability.

Future Directions

Future research on 6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95% could focus on its potential applications in drug development, as well as its effects on other biochemical and physiological processes. Additionally, further studies could be conducted to investigate its potential use in the synthesis of other organic molecules, such as polymers and surfactants. Other potential areas of research include its ability to interact with other molecules in the environment, its potential toxicity, and its ability to interact with other compounds in the body.

Synthesis Methods

6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95% can be synthesized by a variety of methods, such as the condensation reaction of 3-chloro-2-methyl-1,4-naphthoquinone with aniline, the reaction of 3-chloro-2-methyl-1,4-naphthoquinone with aniline followed by oxidation, the reaction of 3-chloro-2-methyl-1,4-naphthoquinone with aniline followed by reduction, and the reaction of 3-chloro-2-methyl-1,4-naphthoquinone with aniline followed by cyclization.

Scientific Research Applications

6-Amino-3-(3,4-methylenedioxyphenyl)picolinic acid, 95% has been studied for its potential application in scientific research, specifically for its use in the synthesis of heterocyclic compounds, such as pyrrole, pyridine, and quinoline derivatives. It has also been investigated for its potential use in the synthesis of organic molecules with antimicrobial and antifungal activity.